Monomethyl phthalate O-beta-D-glucuronide
Monomethyl phthalate O-beta-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
53819-80-0
VCID:
VC0127019
InChI:
InChI=1S/C15H16O10/c1-23-13(21)6-4-2-3-5-7(6)14(22)25-15-10(18)8(16)9(17)11(24-15)12(19)20/h2-5,8-11,15-18H,1H3,(H,19,20)/t8-,9-,10+,11-,15-/m0/s1
SMILES:
COC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C15H16O10
Molecular Weight:
356.283
Monomethyl phthalate O-beta-D-glucuronide
CAS No.: 53819-80-0
Cat. No.: VC0127019
Molecular Formula: C15H16O10
Molecular Weight: 356.283
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 53819-80-0 |
|---|---|
| Molecular Formula | C15H16O10 |
| Molecular Weight | 356.283 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-methoxycarbonylbenzoyl)oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C15H16O10/c1-23-13(21)6-4-2-3-5-7(6)14(22)25-15-10(18)8(16)9(17)11(24-15)12(19)20/h2-5,8-11,15-18H,1H3,(H,19,20)/t8-,9-,10+,11-,15-/m0/s1 |
| Standard InChI Key | HIJXKMHXOVKBEK-AOVQSLKQSA-N |
| SMILES | COC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
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